Cas no 2832325-13-8 (2-methyl-2-(oxetan-3-yl)propanoic acid;lithium salt)

• Product Name: 2-methyl-2-(oxetan-3-yl)propanoic acid;lithium salt
• CAS No: 2832325-13-8
• MF: C₇H₁₁LiO₃
• MW: 150.101442575455
• CID: 5465642
• PubChem ID: 166638256
• Update Time: 2026-03-10

2-methyl-2-(oxetan-3-yl)propanoic acid;lithium salt Chemical and Physical Properties

Names and Identifiers

• F78257
• 2-METHYL-2-(OXETAN-3-YL)PROPANOIC ACID LITHIUM SALT
• Lithium;2-methyl-2-(oxetan-3-yl)propanoate
• 2-methyl-2-(oxetan-3-yl)propanoic acid;lithium salt
• Lithium 2-methyl-2-(oxetan-3-yl)propanoate
• 2832325-13-8

• Inchi： 1S/C7H12O3.Li/c1-7(2,6(8)9)5-3-10-4-5;/h5H,3-4H2,1-2H3,(H,8,9);/q;+1/p-1
• InChI Key： WRXXGAFTCMTCEA-UHFFFAOYSA-M
• SMILES： O1CC(C1)C(C(=O)[O-])(C)C.[Li+]

Computed Properties

• Exact Mass: 150.08682264 g/mol
• Monoisotopic Mass: 150.08682264 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 150.1
• Topological Polar Surface Area: 49.4

Additional information on 2-methyl-2-(oxetan-3-yl)propanoic acid;lithium salt

Comprehensive Overview of 2-methyl-2-(oxetan-3-yl)propanoic acid; lithium salt (CAS No. 2832325-13-8)

In the rapidly evolving field of pharmaceutical and fine chemical industries, 2-methyl-2-(oxetan-3-yl)propanoic acid; lithium salt (CAS No. 2832325-13-8) has emerged as a compound of significant interest. This lithium salt derivative, characterized by its unique oxetane ring structure, is gaining attention for its potential applications in drug development and specialty chemical synthesis. Researchers and industry professionals are increasingly searching for information on this compound, particularly its synthetic pathways, physicochemical properties, and potential therapeutic applications.

The molecular structure of 2-methyl-2-(oxetan-3-yl)propanoic acid; lithium salt features a distinctive combination of an oxetane ring and a carboxylic acid group, which contributes to its interesting chemical behavior. The oxetane moiety, a four-membered cyclic ether, is known to enhance metabolic stability when incorporated into pharmaceutical compounds, making this lithium salt particularly valuable in medicinal chemistry. Current trends in drug design emphasize the importance of such structural motifs that can improve drug-like properties, explaining the growing scientific interest in this compound.

From a physicochemical perspective, 2-methyl-2-(oxetan-3-yl)propanoic acid; lithium salt demonstrates properties that make it suitable for various applications. The lithium counterion enhances the solubility of the compound in polar solvents, which is crucial for many synthetic and formulation processes. Analytical data shows that this compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. These characteristics align well with current industry demands for stable intermediates in pharmaceutical manufacturing.

The synthetic applications of 2-methyl-2-(oxetan-3-yl)propanoic acid; lithium salt are particularly noteworthy. In recent years, there has been a surge in searches related to "oxetane-containing building blocks" and "lithium carboxylates in synthesis," reflecting the compound's relevance in modern organic chemistry. It serves as a valuable precursor for the preparation of more complex molecules, especially in the development of novel biologically active compounds. The oxetane ring can participate in various transformations, making this lithium salt a versatile intermediate in multi-step syntheses.

In pharmaceutical research, 2-methyl-2-(oxetan-3-yl)propanoic acid; lithium salt has shown promise as a potential building block for drug candidates. The incorporation of oxetane rings into lead compounds has become a popular strategy to optimize pharmacokinetic properties, addressing common challenges in drug development such as metabolic stability and bioavailability. Recent publications and patent applications suggest growing interest in this structural motif, particularly for central nervous system (CNS) targets and anti-inflammatory agents.

The commercial availability and scalable synthesis of 2-methyl-2-(oxetan-3-yl)propanoic acid; lithium salt have become topics of significant interest among chemical suppliers and research institutions. With the pharmaceutical industry's increasing focus on novel synthetic methodologies and diverse chemical space exploration, demand for specialized intermediates like this lithium salt continues to rise. Current market analyses indicate steady growth in the sector of high-value chemical intermediates, with compounds featuring heterocyclic structures commanding particular attention.

Quality control and analytical characterization of 2-methyl-2-(oxetan-3-yl)propanoic acid; lithium salt are critical aspects for potential users. Standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These quality assurance measures are especially important given the compound's potential use in pharmaceutical development, where stringent regulatory requirements apply to all starting materials and intermediates.

From an environmental and safety standpoint, 2-methyl-2-(oxetan-3-yl)propanoic acid; lithium salt requires standard laboratory precautions for handling chemical substances. While not classified as hazardous under current regulations, proper personal protective equipment and good laboratory practices should always be observed. The growing emphasis on green chemistry principles in synthetic processes has led to increased interest in the environmental profile of such intermediates throughout their lifecycle.

The future outlook for 2-methyl-2-(oxetan-3-yl)propanoic acid; lithium salt appears promising, with potential applications extending beyond its current uses. As research continues into structure-activity relationships and molecular design strategies, the unique properties conferred by the oxetane ring are likely to maintain this compound's relevance in chemical innovation. Ongoing developments in targeted drug delivery systems and precision medicine may further expand the utility of this and related compounds in the coming years.

For researchers and industry professionals seeking detailed technical information about 2-methyl-2-(oxetan-3-yl)propanoic acid; lithium salt, comprehensive data packages including spectral data, solubility profiles, and stability studies are typically available from reputable suppliers. The compound's CAS number 2832325-13-8 serves as a unique identifier for precise literature searches and regulatory documentation. As the scientific community's understanding of oxetane-containing compounds deepens, this lithium salt derivative is poised to play an increasingly important role in advancing both pharmaceutical and materials science applications.